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Compound of Interest

3-Amino-N,N-diethylpropanamide
Compound Name:
hydrochloride

cat. No.: B1287892

CAS Number: 34105-56-1

This technical guide provides a comprehensive overview of 3-Amino-N,N-
diethylpropanamide hydrochloride, a chemical compound with potential applications in
research and development. This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Chemical and Physical Properties

3-Amino-N,N-diethylpropanamide hydrochloride is a solid, crystalline compound.[1] A
summary of its key chemical and physical properties is presented in Table 1. While some
properties are available from computational predictions and supplier specifications,
experimentally determined data such as melting and boiling points are not readily available in
the public domain.
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Property Value Source
CAS Number 34105-56-1 [2]
Molecular Formula C7H17CIN20 [2]
Molecular Weight 180.68 g/mol [2]
3-amino-N,N-
IUPAC Name diethylpropanamide;hydrochlor
ide
SMILES CCN(CC)C(=O)CCN.Cl [2]
Form Solid, Crystalline [1]
Purity Typically available at 295% [2]
Synthesis

A detailed, experimentally verified synthesis protocol for 3-Amino-N,N-diethylpropanamide
hydrochloride is not extensively documented in publicly available scientific literature or
patents. However, based on the synthesis of structurally related compounds, a potential
synthetic pathway can be proposed. The synthesis would likely involve the amidation of a
protected B-alanine derivative with diethylamine, followed by deprotection and salt formation.

A generalized synthetic workflow is depicted below. It is important to note that this represents a
logical synthetic route, and specific reaction conditions would require experimental
optimization.
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Proposed Synthetic Pathway
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Caption: Proposed synthesis of 3-Amino-N,N-diethylpropanamide hydrochloride.
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Experimental Protocols

Detailed experimental protocols for the synthesis or use of 3-Amino-N,N-diethylpropanamide
hydrochloride are not readily available in the reviewed scientific literature. For researchers
interested in utilizing this compound, it would be necessary to develop and optimize protocols
based on the desired application. Standard laboratory procedures for handling solid amine
hydrochlorides should be followed, including storage in a cool, dry place and the use of
appropriate personal protective equipment.

Applications in Drug Development

Currently, there is a lack of published research detailing the specific applications of 3-Amino-
N,N-diethylpropanamide hydrochloride in drug development. While its structural motifs, a
primary amine and a tertiary amide, are common in pharmacologically active molecules, this
particular compound does not appear as a key intermediate or a final drug candidate in the
available literature.

The general class of amino acid derivatives and propanamides has been explored in medicinal
chemistry. For instance, various propanamide derivatives have been investigated for their
potential as selective androgen receptor degraders in the treatment of prostate cancer.[3]
However, no direct link or study involving 3-Amino-N,N-diethylpropanamide hydrochloride
in this or other therapeutic areas has been identified.

Biological Activity and Signaling Pathways

There is no available data in the scientific literature describing the biological activity of 3-
Amino-N,N-diethylpropanamide hydrochloride or its involvement in any signaling pathways.
Biological evaluation of this compound would be a prerequisite for any potential application in
drug development.

The logical workflow for evaluating the biological potential of a novel chemical entity like 3-
Amino-N,N-diethylpropanamide hydrochloride is outlined in the following diagram.
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Biological Evaluation Workflow

3-Amino-N,N-diethylpropanamide
hydrochloride

In Vitro Screening

(e.g., target-based assays, phenotypic screens)

Hit Identification

¢

Lead Optimization
(Structure-Activity Relationship studies)

In Vivo Studies
(Animal models)

Preclinical Development

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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